Cas no 2374153-25-8 ([1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid)
[1-(Oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid is a boronic acid derivative featuring an indazole core functionalized with a trifluoromethyl group and a tetrahydropyranyl (oxanyl) substituent. This compound is of interest in synthetic organic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions, due to the reactivity of its boronic acid moiety. The trifluoromethyl group enhances its utility in medicinal chemistry by improving metabolic stability and lipophilicity, while the oxanyl substituent may influence solubility and steric properties. Its well-defined structure makes it a valuable intermediate for constructing complex molecules, particularly in pharmaceutical research targeting heterocyclic frameworks. Proper handling under inert conditions is recommended due to boronic acid sensitivity.
2374153-25-8 structure
Product Name:[1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid
CAS No:2374153-25-8
MF:C13H14BF3N2O3
MW:314.068073749542
CID:5039056
PubChem ID:127264602
Update Time:2026-02-28
[1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid
- AK554480
- [1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid
- 1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-ylboronic acid
- CS-0162399
- BBKJULLPGUPACE-UHFFFAOYSA-N
- [1-(oxan-2-yl)-5-(trifluoromethyl)indazol-4-yl]boronic acid
- B-[1-(tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]Boronic acid
- MFCD30609549
- D83782
- C13H14BF3N2O3
- DB-415727
- 2374153-25-8
- DS-19625
- AKOS030632877
- 1-(OXAN-2-YL)-5-(TRIFLUOROMETHYL)INDAZOL-4-YLBORONIC ACID
-
- Inchi: 1S/C13H14BF3N2O3/c15-13(16,17)9-4-5-10-8(12(9)14(20)21)7-18-19(10)11-3-1-2-6-22-11/h4-5,7,11,20-21H,1-3,6H2
- InChI Key: BBKJULLPGUPACE-UHFFFAOYSA-N
- SMILES: FC(C1C=CC2=C(C=NN2C2CCCCO2)C=1B(O)O)(F)F
Computed Properties
- Exact Mass: 314.1049570g/mol
- Monoisotopic Mass: 314.1049570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5
[1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A255679-100mg |
(1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid |
2374153-25-8 | 97% | 100mg |
$63.0 | 2025-02-21 | |
| Ambeed | A255679-250mg |
(1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid |
2374153-25-8 | 97% | 250mg |
$84.0 | 2025-02-21 | |
| Ambeed | A255679-1g |
(1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid |
2374153-25-8 | 97% | 1g |
$329.0 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UW146-200mg |
[1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid |
2374153-25-8 | 97% | 200mg |
810.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UW146-50mg |
[1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid |
2374153-25-8 | 97% | 50mg |
250.0CNY | 2021-07-10 | |
| Apollo Scientific | PC421179-100mg |
1-(Tetrahydro-2h-pyran-2-yl)-5-(trifluoromethyl)-1h-indazol-4-ylboronic acid |
2374153-25-8 | 100mg |
£42.00 | 2025-02-21 | ||
| Apollo Scientific | PC421179-250mg |
1-(Tetrahydro-2h-pyran-2-yl)-5-(trifluoromethyl)-1h-indazol-4-ylboronic acid |
2374153-25-8 | 250mg |
£61.00 | 2025-02-21 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X30125-100mg |
(1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid |
2374153-25-8 | 97% | 100mg |
¥538.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X30125-250mg |
(1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid |
2374153-25-8 | 97% | 250mg |
¥730.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X30125-1g |
(1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl)boronic acid |
2374153-25-8 | 97% | 1g |
¥2868.0 | 2024-07-18 |
[1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2374153-25-8 ([1-(oxan-2-yl)-5-(trifluoromethyl)-1H-indazol-4-yl]boronic acid) Related Products
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